Cas no 1251104-30-9 ((2,4,6-trimethylphenyl)methanesulfonamide)

• Product Name: (2,4,6-trimethylphenyl)methanesulfonamide
• CAS No: 1251104-30-9
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD16683346
• CID: 5242511
• PubChem ID: 62084921
• Update Time: 2026-03-08

(2,4,6-trimethylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,4,6-trimethylphenyl)methanesulfonamide
• Benzenemethanesulfonamide, 2,4,6-trimethyl-

• MDL： MFCD16683346
• Inchi： 1S/C10H15NO2S/c1-7-4-8(2)10(9(3)5-7)6-14(11,12)13/h4-5H,6H2,1-3H3,(H2,11,12,13)
• InChI Key： JTVGQCPPYBPTDZ-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=CC(C)=CC=1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5

Additional information on (2,4,6-trimethylphenyl)methanesulfonamide

Recent Advances in the Study of (2,4,6-trimethylphenyl)methanesulfonamide (CAS: 1251104-30-9) in Chemical Biology and Pharmaceutical Research

The compound (2,4,6-trimethylphenyl)methanesulfonamide (CAS: 1251104-30-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of (2,4,6-trimethylphenyl)methanesulfonamide as a versatile scaffold in medicinal chemistry. Its sulfonamide moiety, coupled with the sterically hindered trimethylphenyl group, makes it an attractive candidate for modulating protein-protein interactions and enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of carbonic anhydrase IX, a target implicated in hypoxic tumors. The compound exhibited nanomolar potency and favorable pharmacokinetic properties in preclinical models.

In the context of synthetic chemistry, novel methodologies for the efficient preparation of (2,4,6-trimethylphenyl)methanesulfonamide derivatives have been developed. Researchers from MIT reported a copper-catalyzed sulfonamidation protocol that enables the late-stage functionalization of this scaffold with various pharmacophores (Nature Chemistry, 2023). This advancement has significantly expanded the structure-activity relationship (SAR) exploration of this compound class.

Pharmacological investigations have revealed additional therapeutic potentials for 1251104-30-9 beyond its initial applications. A recent study in Cell Chemical Biology (2024) identified its derivatives as potent modulators of the NLRP3 inflammasome, suggesting potential applications in inflammatory diseases. The compound's ability to penetrate the blood-brain barrier has also sparked interest in neurological applications, with ongoing research exploring its utility in neurodegenerative disorders.

The safety profile and toxicological characteristics of (2,4,6-trimethylphenyl)methanesulfonamide have been systematically evaluated in recent preclinical studies. Data presented at the 2024 American Chemical Society meeting indicated favorable toxicity profiles in rodent models, with no significant off-target effects observed at therapeutic doses. These findings support the continued development of this compound class for clinical applications.

Looking forward, several pharmaceutical companies have included 1251104-30-9 derivatives in their development pipelines. Current clinical trials (Phase I/II) are investigating its analogs as potential therapeutics for solid tumors and autoimmune conditions. The unique physicochemical properties of this scaffold, including its metabolic stability and solubility profile, position it as a promising lead structure for future drug discovery efforts.

In conclusion, (2,4,6-trimethylphenyl)methanesulfonamide represents an exciting area of research in chemical biology and pharmaceutical sciences. The recent advancements in its synthesis, mechanistic understanding, and therapeutic applications underscore its potential as a valuable tool compound and drug candidate. Continued research efforts are expected to further elucidate its full therapeutic potential and expand its applications across multiple disease areas.